Cas no 1706065-67-9 (3-(methylsulfanyl)-N-(thiophen-2-yl)-8-azabicyclo3.2.1octane-8-carboxamide)

• Product Name: 3-(methylsulfanyl)-N-(thiophen-2-yl)-8-azabicyclo3.2.1octane-8-carboxamide
• CAS No: 1706065-67-9
• MF: C₁₃H₁₈N₂OS₂
• MW: 282.424820423126
• CID: 6006034
• PubChem ID: 90616107
• Update Time: 2025-06-10

3-(methylsulfanyl)-N-(thiophen-2-yl)-8-azabicyclo3.2.1octane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfanyl)-N-(thiophen-2-yl)-8-azabicyclo3.2.1octane-8-carboxamide
• 1706065-67-9
• AKOS025089519
• (1R,5S)-3-(methylthio)-N-(thiophen-2-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• F6441-5685
• 3-methylsulfanyl-N-thiophen-2-yl-8-azabicyclo[3.2.1]octane-8-carboxamide
• 3-(methylsulfanyl)-N-(thiophen-2-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide

• Inchi： 1S/C13H18N2OS2/c1-17-11-7-9-4-5-10(8-11)15(9)13(16)14-12-3-2-6-18-12/h2-3,6,9-11H,4-5,7-8H2,1H3,(H,14,16)
• InChI Key： ZJMZIZPWAYICGA-UHFFFAOYSA-N
• SMILES： S(C)C1CC2CCC(C1)N2C(NC1=CC=CS1)=O

Computed Properties

• Exact Mass: 282.08605555g/mol
• Monoisotopic Mass: 282.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 85.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 3-(methylsulfanyl)-N-(thiophen-2-yl)-8-azabicyclo3.2.1octane-8-carboxamide

Introduction to 3-(methylsulfanyl)-N-(thiophen-2-yl)-8-azabicyclo3.2.1octane-8-carboxamide (CAS No. 1706065-67-9)

3-(methylsulfanyl)-N-(thiophen-2-yl)-8-azabicyclo3.2.1octane-8-carboxamide, identified by its CAS number 1706065-67-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique bicyclic structure integrated with heterocyclic and sulfur-containing functional groups, presents a promising scaffold for the development of novel bioactive agents. Its chemical architecture, characterized by a thiophene ring and an azabicycloalkane core, makes it a candidate for further exploration in drug discovery programs targeting various therapeutic modalities.

The compound’s molecular framework is distinguished by its methylsulfanyl substituent at the 3-position and an amide linkage at the 8-position of the bicyclic system. The presence of the thiophen-2-yl moiety introduces electronic and steric properties that can modulate interactions with biological targets, while the azabicycloalkane backbone contributes to structural rigidity and metabolic stability. These features collectively enhance its potential as a pharmacophore in designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the 3-(methylsulfanyl)-N-(thiophen-2-yl)-8-azabicyclo3.2.1octane-8-carboxamide scaffold can interact effectively with enzymes and receptors involved in inflammatory pathways, making it a valuable candidate for therapeutic intervention in chronic inflammatory diseases. The sulfur-containing group, in particular, has been shown to play a crucial role in modulating redox-sensitive signaling cascades, which are central to many pathological processes.

In vitro studies have demonstrated promising preliminary activity of this compound in modulating key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the biosynthesis of pro-inflammatory mediators. The structural features of 3-(methylsulfanyl)-N-(thiophen-2-yl)-8-azabicyclo3.2.1octane-8-carboxamide allow for selective inhibition of these enzymes without significant side effects observed with traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This selective action is attributed to the precise spatial arrangement of functional groups within the molecule, which optimizes interactions with the enzyme active sites.

The integration of thiophen-2-yl and azabicycloalkane moieties into a single pharmacophoric framework represents an innovative approach in medicinal chemistry. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The azabicycloalkane core enhances the compound’s solubility and bioavailability while providing stability against metabolic degradation. This combination makes 3-(methylsulfanyl)-N-(thiophen-2-yl)-8-azabicyclo3.2.1octane-8-carboxamide a versatile candidate for further development into clinical candidates.

Emerging research also highlights the potential of this compound in addressing neurodegenerative disorders. The structural motifs present in 3-(methylsulfanyl)-N-(thiophen-2-yl)-8-azabicyclo3.2.1octane-8-carboxamide have been associated with modulating cholinergic systems and inhibiting aggregation pathways associated with neurodegeneration. Preclinical studies using cell culture models have shown that this compound can attenuate oxidative stress and neuroinflammation, key pathological features observed in Alzheimer’s disease and Parkinson’s disease models.

The amide functionality at the 8-position of the molecule serves as a critical pharmacophoric element, enabling hydrogen bonding interactions with polar residues in biological targets. This feature is particularly important for achieving high affinity and selectivity in drug design. Additionally, the presence of a sulfur atom adjacent to the amide group introduces potential sites for redox regulation, which could be exploited for developing therapeutics targeting redox-sensitive diseases such as cancer and cardiovascular disorders.

From a synthetic chemistry perspective, 3-(methylsulfanyl)-N-(thiophen-2-yl)-8-azabicyclo3.2.1octane-8-carboxamide exemplifies an advanced scaffold that challenges synthetic chemists to develop efficient methodologies for its construction. The synthesis involves multi-step reactions requiring precise control over reaction conditions to ensure high yield and purity. Recent advances in transition-metal-catalyzed reactions have provided new opportunities for constructing complex heterocyclic systems like this one more efficiently than traditional methods.

The compound’s potential extends beyond traditional pharmaceutical applications; it also shows promise in agrochemical research due to its structural similarity to known bioactive natural products. The sulfur-containing group enhances pesticidal activity by disrupting essential enzymatic pathways in pests while maintaining low toxicity to non-target organisms. This dual functionality makes 3-(methylsulfanyl)-N-(thiophen-2-yl)-8-azabicyclo3.2.1octane-8-carboxamide an attractive candidate for developing next-generation agrochemicals.

In conclusion, 3-(methylsulfanyl)-N-(thiophen-2-yl)-8-azabicyclo3.2.1octane-8-carboxamide (CAS No. 1706065-67-9) represents a structurally unique and biologically potent molecule with significant therapeutic implications across multiple disease areas including inflammation, neurodegeneration, and cancer biology as well as potential applications in agrochemical research fields through its versatile chemical properties which make it an exciting area for future research endeavors.